Cas no 687562-62-5 (3-(4-fluorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one)

3-(4-Fluorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is a fluorinated thienopyrimidinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a thieno[3,2-d]pyrimidinone core, a 4-fluorophenyl substituent, and a phenacylthioether moiety, which may contribute to its biological activity. The compound's unique scaffold suggests utility as an intermediate in the synthesis of kinase inhibitors or other targeted therapeutics. Its fluorophenyl group enhances metabolic stability, while the thioether linkage offers versatility for further functionalization. This product is suitable for researchers exploring novel heterocyclic compounds with potential pharmacological properties, particularly in the development of enzyme modulators or small-molecule probes.

3-(4-fluorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one structure

687562-62-5 structure

Product Name:3-(4-fluorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

CAS No:687562-62-5

MF:C₂₀H₁₅FN₂O₂S₂

MW:398.473705530167

CID:5884430

PubChem ID:2052864

Update Time:2025-05-27

3-(4-fluorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- Thieno[3,2-d]pyrimidin-4(3H)-one, 3-(4-fluorophenyl)-6,7-dihydro-2-[(2-oxo-2-phenylethyl)thio]-
- 3-(4-fluorophenyl)-2-phenacylsulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
- EU-0089011
- 687562-62-5
- 3-(4-fluorophenyl)-2-((2-oxo-2-phenylethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
- F0579-0585
- 3-(4-fluorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
- AKOS024585057
- Inchi： 1S/C20H15FN2O2S2/c21-14-6-8-15(9-7-14)23-19(25)18-16(10-11-26-18)22-20(23)27-12-17(24)13-4-2-1-3-5-13/h1-9H,10-12H2
- InChI Key： JMIWCPLKKFQMBX-UHFFFAOYSA-N
- SMILES： C1(SCC(=O)C2=CC=CC=C2)N(C2=CC=C(F)C=C2)C(=O)C2SCCC=2N=1

Computed Properties

Exact Mass: 398.05589823g/mol
Monoisotopic Mass: 398.05589823g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 665
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 100Å²

Experimental Properties

Density: 1.41±0.1 g/cm3(Predicted)
Boiling Point: 584.5±60.0 °C(Predicted)
pka: -0.77±0.20(Predicted)

3-(4-fluorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one Pricemore >>

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